Cas no 321-11-9 (Benzenamine,2-[(5-fluoro-2-nitrophenyl)thio]-)
321-11-9 structure
Product Name:Benzenamine,2-[(5-fluoro-2-nitrophenyl)thio]-
CAS No:321-11-9
MF:C12H9FN2O2S
MW:264.275464773178
CID:312095
PubChem ID:242842
Update Time:2025-04-19
Benzenamine,2-[(5-fluoro-2-nitrophenyl)thio]- Chemical and Physical Properties
Names and Identifiers
-
- Benzenamine,2-[(5-fluoro-2-nitrophenyl)thio]-
- 2-(5-fluoro-2-nitrophenyl)sulfanylaniline
- 2-(5-Fluor-2-nitro-phenylmercapto)-anilin
- 2-(5-fluoro-2-nitro-phenylsulfanyl)-aniline
- 2-[(5-fluoro-2-nitrophenyl)sulfanyl]aniline
- AC1L6AB4
- AC1Q20G5
- AG-J-34794
- AR-1D5978
- CTK4G8222
- NSC51797
- NSC-51797
- DTXSID10287623
- 321-11-9
-
- Inchi: 1S/C12H9FN2O2S/c13-8-5-6-10(15(16)17)12(7-8)18-11-4-2-1-3-9(11)14/h1-7H,14H2
- InChI Key: HXSDOHJMYSWXJV-UHFFFAOYSA-N
- SMILES: S(C1C=CC=CC=1N)C1C=C(C=CC=1[N+](=O)[O-])F
Computed Properties
- Exact Mass: 264.03697
- Monoisotopic Mass: 264.037
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 300
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 97.1Ų
Experimental Properties
- Density: 1.43
- Boiling Point: 382.7°Cat760mmHg
- Flash Point: 185.2°C
- Refractive Index: 1.675
- PSA: 69.16
- LogP: 4.57170
Benzenamine,2-[(5-fluoro-2-nitrophenyl)thio]- Related Literature
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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